Cas no 2228378-03-6 (3-1-(propan-2-yl)-1H-pyrazol-5-yl-1,2-oxazol-5-amine)

• Product Name: 3-1-(propan-2-yl)-1H-pyrazol-5-yl-1,2-oxazol-5-amine
• CAS No: 2228378-03-6
• MF: C₉H₁₂N₄O
• MW: 192.217781066895
• CID: 6149365
• PubChem ID: 165852717
• Update Time: 2025-06-11

3-1-(propan-2-yl)-1H-pyrazol-5-yl-1,2-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-1-(propan-2-yl)-1H-pyrazol-5-yl-1,2-oxazol-5-amine
• EN300-1795067
• 3-[1-(propan-2-yl)-1H-pyrazol-5-yl]-1,2-oxazol-5-amine
• 2228378-03-6

• Inchi： 1S/C9H12N4O/c1-6(2)13-8(3-4-11-13)7-5-9(10)14-12-7/h3-6H,10H2,1-2H3
• InChI Key： ZKJLTBPWRWPWSB-UHFFFAOYSA-N
• SMILES： O1C(=CC(C2=CC=NN2C(C)C)=N1)N

Computed Properties

• Exact Mass: 192.10111102g/mol
• Monoisotopic Mass: 192.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 69.9Ų

Additional information on 3-1-(propan-2-yl)-1H-pyrazol-5-yl-1,2-oxazol-5-amine

Introduction to 3-1-(propan-2-yl)-1H-pyrazol-5-yl-1,2-oxazol-5-amine (CAS No. 2228378-03-6)

3-1-(propan-2-yl)-1H-pyrazol-5-yl-1,2-oxazol-5-amine, identified by its CAS number 2228378-03-6, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This heterocyclic derivative combines the functionalities of a pyrazole ring and an oxazole moiety, linked through an amine group, and is further modified by a propyl substituent. The unique structural features of this compound make it a promising candidate for further exploration in drug discovery, particularly in the development of novel therapeutic agents targeting various biological pathways.

The molecular structure of 3-1-(propan-2-yl)-1H-pyrazol-5-yl-1,2-oxazol-5-amine (CAS No. 2228378-03-6) consists of a pyrazole ring connected to an oxazole ring via a nitrogen atom in the 5-position of the pyrazole. The presence of the propyl group at the 1-position of the pyrazole ring introduces additional conformational flexibility, which may influence its binding affinity and pharmacokinetic properties. This compound is characterized by a molecular formula of C₉H₁₁N₃O₂, with a molecular weight of approximately 185.21 g/mol. The presence of multiple nitrogen atoms and oxygen atoms suggests potential interactions with biological targets such as enzymes and receptors.

In recent years, there has been growing interest in heterocyclic compounds due to their diverse biological activities and potential therapeutic applications. Pyrazole and oxazole derivatives are well-documented for their roles in various pharmacological contexts, including anti-inflammatory, antimicrobial, and anticancer properties. The combination of these two heterocyclic systems in 3-(propananecarboximido)pyrazole (CAS No. 2228378-03-6) may lead to novel mechanisms of action that could be exploited for therapeutic intervention.

One of the most compelling aspects of this compound is its potential as a scaffold for drug development. The pyrazole ring is known to be a privileged structure in medicinal chemistry, often incorporated into drugs due to its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. Similarly, oxazole derivatives have been extensively studied for their bioactivity. The amine linkage between the pyrazole and oxazole rings provides a site for further functionalization, allowing chemists to tailor the properties of the molecule for specific applications.

Recent studies have highlighted the importance of structural diversity in drug discovery programs. Compounds like 3-(propananecarboximido)pyrazole (CAS No. 2228378-03-6) that incorporate multiple heterocyclic moieties offer unique opportunities for innovation. For instance, research has shown that pyrazolo[1,5-a]pyrimidines can exhibit potent activity against kinases and other enzymes involved in cancer progression. The oxazole component may further enhance binding affinity by providing additional hydrogen bonding opportunities or by modulating the electronic properties of the molecule.

The propyl substituent in 3-(propananecarboximido)pyrazole (CAS No. 2228378-03-6) is another key feature that could influence its pharmacological profile. Propyl groups are commonly found in biologically active compounds due to their ability to increase lipophilicity while maintaining solubility. This balance can be critical for achieving optimal pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). Additionally, propyl-substituted compounds have been reported to exhibit enhanced binding to certain biological targets compared to their unsubstituted counterparts.

From a synthetic perspective, 3-(propananecarboximido)pyrazole (CAS No. 2228378-03-6) represents an interesting challenge for organic chemists. The synthesis involves multiple steps, including cyclization reactions to form the pyrazole and oxazole rings, followed by functional group transformations to introduce the propyl and amine groups. Advances in synthetic methodologies have made it possible to construct complex heterocyclic systems with high efficiency and selectivity. These advancements are crucial for enabling the rapid discovery and development of novel therapeutics.

The potential applications of 3-(propananecarboximido)pyrazole (CAS No. 2228378-03-6) extend across multiple therapeutic areas. Given its structural features, this compound may be explored as a lead candidate for drugs targeting neurological disorders, where both pyrazole and oxazole derivatives have shown promise. Additionally, its potential anti-inflammatory properties make it a candidate for treating conditions such as rheumatoid arthritis or inflammatory bowel disease.

In conclusion,3-(propananecarboximido)pyrazole (CAS No. 2228378–03–6) is a structurally intriguing compound with significant potential in pharmaceutical research。 Its unique combination of heterocyclic systems and functional groups positions it as a valuable scaffold for drug discovery。 Further investigation into its biological activity、synthetic pathways，and pharmacokinetic properties will be essential in determining its therapeutic relevance。 As our understanding of molecular interactions continues to evolve，compounds like this one will play an increasingly important role in developing next-generation medications。